3-(4-fluorophenyl)-5-(3-nitrophenyl)-2-(o-tolyl)dihydro-2H-pyrrolo[3,4-d]isoxazole-4,6(5H,6aH)-dione

• IUPAC Name: 3-(4-fluorophenyl)-2-(2-methylphenyl)-5-(3-nitrophenyl)-3a,6a-dihydro-3H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione
• InChI: InChI=1S/C24H18FN3O5/c1-14-5-2-3-8-19(14)27-21(15-9-11-16(25)12-10-15)20-22(33-27)24(30)26(23(20)29)17-6-4-7-18(13-17)28(31)32/h2-13,20-22H,1H3
• InChI Key: IOVYATFMQVVEGT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N2C(C3C(O2)C(=O)N(C3=O)C4=CC(=CC=C4)[N+](=O)[O-])C5=CC=C(C=C5)F
• Molecular Formula: C24H18FN3O5
• Molecular Weight: 447.4 g/mol
• CAS No.: 474007-80-2

Description

This compound belongs to the pyrrolo[3,4-d]isoxazole-dione class, characterized by a bicyclic framework fused with an isoxazole ring. The structure features three distinct substituents:

• 2-position: An o-tolyl (2-methylphenyl) group, providing steric bulk and hydrophobicity.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table summarizes structural and functional differences between the target compound and related derivatives:

Compound Name	3-Position	5-Position	2-Position	Key Properties	References
Target Compound	4-Fluorophenyl	3-Nitrophenyl	o-Tolyl	High hydrophobicity, strong electron-withdrawing groups, potential for π-π interactions.
3-(4-Fluorophenyl)-5-(4-Methoxyphenyl)-2-Phenyldihydro-2H-pyrrolo[3,4-d]isoxazole-4,6-dione	4-Fluorophenyl	4-Methoxyphenyl	Phenyl	Reduced electron-withdrawing effects (methoxy group), increased solubility.
5-(2-Chlorophenyl)-3-[4-(Dimethylamino)Phenyl]-2-(o-Tolyl)dihydro-2H-pyrrolo[3,4-d]isoxazole-4,6-dione	4-(Dimethylamino)Ph	2-Chlorophenyl	o-Tolyl	Electron-donating dimethylamino group enhances basicity; chloro substituent adds halogen bonding potential.
3-(3-Nitrophenyl)-2,5-Diphenyltetrahydro-4H-pyrrolo[3,4-d]isoxazole-4,6(5H)-dione	3-Nitrophenyl	Phenyl	Phenyl	Symmetric phenyl groups reduce steric hindrance; nitro group at 3-position alters electronic distribution.
5-(4-Nitrophenyl)-2-Phenyl-3-(Thiophen-2-yl)tetrahydro-4H-pyrrolo[3,4-d]isoxazole-4,6(5H)-dione	Thiophen-2-yl	4-Nitrophenyl	Phenyl	Heteroaromatic thiophene introduces sulfur-based interactions; nitro group enhances polarity.

Key Findings:

Electron-Withdrawing vs. Electron-Donating Groups: The target compound’s 3-nitrophenyl and 4-fluorophenyl groups create a strongly electron-deficient core compared to derivatives with methoxy or dimethylamino substituents . This may enhance stability in oxidative environments or binding to electron-rich biological targets. The 4-methoxyphenyl analog () exhibits improved solubility due to the polar methoxy group but reduced metabolic resistance .

Halogen vs.